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Compound of Interest

Compound Name: Elimusertib hydrochloride

Cat. No.: B8067878 Get Quote

Essential guidelines for the safe handling and disposal of Elimusertib hydrochloride, a potent

ATR inhibitor, are critical for protecting laboratory personnel and the environment. As a

compound utilized in cancer research, Elimusertib hydrochloride is classified as a cytotoxic

agent, necessitating stringent disposal protocols in line with local, state, and federal

regulations. This guide provides detailed procedures for its proper disposal, ensuring safety

and compliance.

Elimusertib hydrochloride's cytotoxic nature means it can be toxic to living cells.[1][2]

Therefore, any materials that come into contact with this substance, including unused product,

contaminated labware, and personal protective equipment (PPE), must be treated as

hazardous waste.[1][3]

Key Chemical and Safety Data
A thorough understanding of the chemical properties and potential hazards of Elimusertib
hydrochloride is fundamental to its safe handling and disposal.
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Property Value Source

Synonyms BAY 1895344 (hydrochloride) [4]

Molecular Formula C20H22ClN7O [4]

Molecular Weight 411.89 g/mol [4]

Hazard Statements

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.

[5]

Storage

Store in a dry, cool, and well-

ventilated place. Keep

container tightly closed.

[6]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Elimusertib
hydrochloride and contaminated materials. This procedure is based on general best practices

for handling cytotoxic and hazardous chemical waste.[7]

1. Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure

appropriate PPE is worn. This includes:

Gloves: Chemical-resistant gloves are mandatory.[6]

Eye Protection: Tightly fitting safety goggles with side-shields.[6]

Lab Coat: A lab coat or impervious clothing should be worn.[5]

Respiratory Protection: If there is a risk of dust or aerosol formation, a suitable respirator

should be used.[5]

2. Waste Segregation: Proper segregation of waste is crucial to prevent cross-contamination

and ensure correct disposal.

Keep Elimusertib hydrochloride waste separate from all other waste streams.[3]
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Do not mix hazardous waste with non-hazardous waste.[3]

3. Disposal of Unused or Expired Elimusertib Hydrochloride:

Solid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container.[7] The container should be marked as "Hazardous Waste" and include the full

chemical name.

Solutions: Absorb liquid waste with an inert material (e.g., diatomite, universal binders) and

dispose of the contaminated material in the designated hazardous waste container.[4][5]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous chemical waste.[7]

4. Disposal of Contaminated Materials:

Sharps: Any sharps (needles, scalpels, etc.) contaminated with Elimusertib hydrochloride
should be placed in a designated sharps container for hazardous waste.[7]

Labware: Glassware and other labware should be decontaminated by submerging in a

suitable decontamination solution, followed by thorough washing. The initial rinsate is

considered hazardous waste.[7]

PPE: Used gloves, lab coats, and other disposable PPE should be collected in a designated

hazardous waste container.

5. Waste Storage and Collection:

Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) with

secondary containment.[7]

Keep containers securely closed.[7]

Arrange for professional disposal through your institution's Environmental Health & Safety

(EH&S) department.[7]

Under no circumstances should Elimusertib hydrochloride or contaminated materials be

disposed of down the drain or in the regular trash.[7]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

contaminated with Elimusertib hydrochloride.
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Fig. 1: Elimusertib Hydrochloride Waste Disposal Workflow
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Regulatory Compliance
It is imperative to adhere to all applicable regulations for the disposal of pharmaceutical and

hazardous waste. In the United States, these are primarily governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8][9]

Many states have their own, often more stringent, regulations.[8] Always consult your

institution's specific guidelines and your local regulatory agencies to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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